Cas no 2228786-19-2 (3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228786-19-2
• MF: C₉H₇Cl₂F₃O
• MW: 259.052491426468
• CID: 5888931
• PubChem ID: 165721704
• Update Time: 2025-10-29

3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol
• EN300-1939861
• 2228786-19-2

• Inchi： 1S/C9H7Cl2F3O/c10-6-4-7(11)8(12)3-5(6)9(13,14)1-2-15/h3-4,15H,1-2H2
• InChI Key： RCXIYZMXHSXUPZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(CCO)(F)F)F)Cl

Computed Properties

• Exact Mass: 257.9826047g/mol
• Monoisotopic Mass: 257.9826047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol

Comprehensive Overview of 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol (CAS No. 2228786-19-2)

The compound 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol (CAS No. 2228786-19-2) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoropropanol moiety attached to a 2,4-dichloro-5-fluorophenyl ring, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current research trends, addressing common queries such as "What are the uses of 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol?" and "How is CAS No. 2228786-19-2 synthesized?".

In recent years, fluorinated compounds like 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol have gained attention due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as an intermediate for drug discovery, especially in the development of antifungal and antibacterial agents. The presence of fluorine atoms in its structure is a key factor, as fluorine incorporation often improves a molecule's binding affinity and lipophilicity. This aligns with the growing demand for "fluorinated pharmaceuticals" and "green chemistry approaches" in synthetic organic chemistry.

The synthesis of CAS No. 2228786-19-2 typically involves multi-step reactions, including halogenation and fluorination processes. A common query among chemists is "What are the optimal conditions for synthesizing 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol?". While detailed protocols are proprietary, published literature suggests the use of palladium-catalyzed cross-coupling or nucleophilic substitution reactions to construct its aromatic core. The difluoropropanol side chain is often introduced via reductive amination or Grignard reactions, highlighting the compound's versatility in synthetic routes.

From an application standpoint, 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol has been explored in crop protection formulations. Its structural similarity to known agrochemical actives raises questions like "Can this compound be used as a pesticide intermediate?". Preliminary studies indicate that its chloro-fluoro aromatic system may interfere with fungal cell wall biosynthesis, though further validation is needed. This connects to broader industry trends favoring low-toxicity and high-efficiency agrochemicals, a hot topic in sustainable agriculture discussions.

Analytical characterization of CAS No. 2228786-19-2 employs techniques such as NMR spectroscopy (particularly 19F-NMR for fluorine detection), mass spectrometry, and HPLC purity analysis. Researchers frequently search for "How to analyze 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol purity?", underscoring the need for robust quality control methods. The compound's logP value and solubility profile are also critical parameters, influencing its formulation potential in both pharmaceutical and agricultural contexts.

Environmental and regulatory aspects of 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol are increasingly relevant, with searches like "Is CAS 2228786-19-2 biodegradable?" reflecting ecological concerns. While comprehensive data is limited, its halogenated nature suggests persistence in the environment, prompting investigations into advanced oxidation processes for degradation. This ties into the larger conversation about PFAS alternatives and eco-friendly fluorochemicals, areas where this compound may offer advantages over traditional persistent organohalogens.

In conclusion, 3-(2,4-dichloro-5-fluorophenyl)-3,3-difluoropropan-1-ol represents a compelling case study in modern fluoroorganic chemistry. Its dual relevance to pharmaceutical intermediates and agrochemical research positions it at the intersection of multiple high-growth sectors. As synthetic methodologies advance and environmental considerations shape chemical development, compounds like CAS No. 2228786-19-2 will continue to inspire both academic inquiry and industrial innovation, answering pressing questions about sustainable fluorine chemistry and next-generation bioactive molecules.